Cas no 31605-48-8 (POLY[2,6-BIS(HYDROXYMETHYL)-4-METHYLPHENOL-CO-4-HYDROXYBENZOIC ACID])

POLY[2,6-BIS(HYDROXYMETHYL)-4-METHYLPHENOL-CO-4-HYDROXYBENZOIC ACID] structure
31605-48-8 structure
Product Name:POLY[2,6-BIS(HYDROXYMETHYL)-4-METHYLPHENOL-CO-4-HYDROXYBENZOIC ACID]
CAS No:31605-48-8
MF:C15H16O5
MW:276.284544944763
CID:299879
Update Time:2024-01-27

POLY[2,6-BIS(HYDROXYMETHYL)-4-METHYLPHENOL-CO-4-HYDROXYBENZOIC ACID] Chemical and Physical Properties

Names and Identifiers

    • POLY[2,6-BIS(HYDROXYMETHYL)-4-METHYLPHENOL-CO-4-HYDROXYBENZOIC ACID]
    • poly(2,6-bis(hydroxymethyl)-4-methyl-phenol-co-4-
    • bis(hydroxymethyl)methylphenol/ hydroxybenzoic acid copol.
    • Inchi: 1S/C7H6O3.C7H8O.CH2O/c8-6-3-1-5(2-4-6)7(9)10;1-6-2-4-7(8)5-3-6;1-2/h1-4,8H,(H,9,10);2-5,8H,1H3;1H2
    • InChI Key: YHANDPUTIXHXHD-UHFFFAOYSA-N
    • SMILES: O([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H].O([H])C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H].O=C([H])[H]

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 197 °C (dec.)(lit.)
  • Solubility: Not determined

POLY[2,6-BIS(HYDROXYMETHYL)-4-METHYLPHENOL-CO-4-HYDROXYBENZOIC ACID] Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
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